Cas no 2092326-35-5 (2-methoxy-2-methylcyclopropan-1-amine)
2-methoxy-2-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanamine, 2-methoxy-2-methyl-
- 2-methoxy-2-methylcyclopropan-1-amine
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- MDL: MFCD30662726
- Inchi: 1S/C5H11NO/c1-5(7-2)3-4(5)6/h4H,3,6H2,1-2H3
- InChI Key: MZLKQFANXXEWIS-UHFFFAOYSA-N
- SMILES: C1(N)CC1(OC)C
2-methoxy-2-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1106483-1g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 95% | 1g |
$1000 | 2024-07-23 | |
| Enamine | EN300-298231-0.05g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 0.05g |
$1140.0 | 2023-09-06 | ||
| Enamine | EN300-298231-0.1g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 0.1g |
$1195.0 | 2023-09-06 | ||
| Enamine | EN300-298231-0.25g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 0.25g |
$1249.0 | 2023-09-06 | ||
| Enamine | EN300-298231-0.5g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 0.5g |
$1302.0 | 2023-09-06 | ||
| Enamine | EN300-298231-1.0g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-298231-2.5g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 2.5g |
$2660.0 | 2023-09-06 | ||
| Enamine | EN300-298231-5.0g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 5.0g |
$3935.0 | 2023-02-27 | ||
| Enamine | EN300-298231-10.0g |
2-methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 10.0g |
$5837.0 | 2023-02-27 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01053982-1g |
2-Methoxy-2-methylcyclopropan-1-amine |
2092326-35-5 | 95% | 1g |
¥6755.0 | 2023-03-11 |
2-methoxy-2-methylcyclopropan-1-amine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-methoxy-2-methylcyclopropan-1-amine
Introduction to 2-methoxy-2-methylcyclopropan-1-amine (CAS No. 2092326-35-5)
2-methoxy-2-methylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2092326-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the cyclopropane class, which is known for its unique three-membered ring structure, characterized by significant ring strain and high reactivity. The presence of both methoxy and methyl substituents on the cyclopropane ring introduces additional functional groups that enhance its chemical versatility, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.
The structure of 2-methoxy-2-methylcyclopropan-1-amine imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. The cyclopropane ring itself is a cornerstone in medicinal chemistry due to its ability to adopt conformational shapes that mimic certain bioactive molecules, thereby facilitating binding to biological receptors. The methoxy group (-OCH₃) introduces polarity and potential hydrogen bonding capabilities, while the methyl group (-CH₃) contributes to steric hindrance and lipophilicity. This combination of features makes the compound an intriguing scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in cyclopropane-containing compounds due to their diverse pharmacological activities. These compounds have been explored for their potential applications in treating various diseases, including infections, inflammation, and neurological disorders. The chemical synthesis of 2-methoxy-2-methylcyclopropan-1-amine has been optimized to ensure high yield and purity, enabling researchers to conduct further structural modifications and biological evaluations.
One of the most compelling aspects of 2-methoxy-2-methylcyclopropan-1-amine is its role as a building block in the development of pharmaceutical intermediates. The cyclopropane moiety can be strategically incorporated into larger molecules to enhance binding affinity or modulate metabolic stability. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against certain enzymes and receptors by mimicking natural bioactive scaffolds. The methoxy and methyl groups further expand the compound's utility by allowing for selective functionalization at multiple sites.
Recent advancements in drug discovery methodologies have highlighted the importance of heterocyclic compounds, such as those derived from cyclopropane rings. The biological activity of 2-methoxy-2-methylcyclopropan-1-amine has been investigated in various preclinical models, revealing promising results in terms of efficacy and selectivity. Researchers have leveraged computational chemistry tools to predict potential interactions between this compound and biological targets, which has accelerated the design of novel analogs with enhanced properties.
The synthetic pathways for 2-methoxy-2-methylcyclopropan-1-amine involve multi-step reactions that require precise control over reaction conditions to achieve optimal yields. Advanced catalytic systems have been employed to facilitate key transformations, such as ring closure and functional group introduction. These synthetic strategies not only improve efficiency but also minimize waste, aligning with green chemistry principles. The scalability of these processes is crucial for transitioning promising candidates into clinical development pipelines.
In the realm of medicinal chemistry, 2-methoxy-2-methylcyclopropan-1-amine serves as a versatile scaffold for exploring new therapeutic modalities. Its unique structural features allow for the design of molecules with tailored pharmacokinetic profiles, including improved solubility, bioavailability, and metabolic stability. By modifying substituents or appending pharmacophores, chemists can generate libraries of derivatives with distinct biological activities. This approach has led to several high-profile drug candidates that are currently undergoing further evaluation.
The pharmacological profile of 2-methoxy-2-methylcyclopropan-1-amine has been scrutinized through a series of in vitro and in vivo studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways, making it a potential therapeutic agent for conditions such as cancer, neurodegenerative disorders, and metabolic diseases. Further research is needed to fully elucidate its mechanism of action and assess its safety profile in humans.
As our understanding of molecular interactions continues to evolve, compounds like 2-methoxy-2-methylcyclopropan-1-amine are expected to play an increasingly important role in drug development. The ability to rationally design molecules based on structural motifs observed in natural products or synthetic scaffolds has revolutionized the pharmaceutical industry. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process significantly.
The future prospects for 2-methoxy-2-methylcyclopropan-1-amine are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide. As advancements in synthetic chemistry continue to emerge, compounds like this one will remain at the forefront of innovation in medicinal chemistry.
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